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Compound of Interest

Compound Name: Propylparaben-d7

Cat. No.: B565423

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the critical quality attributes and supplier
information for Propylparaben-d7, a deuterated internal standard essential for accurate
guantification in research and pharmaceutical development. This document details the typical
data presented in a Certificate of Analysis (CoA), outlines relevant analytical methodologies,
and provides a list of potential suppliers.

Certificate of Analysis: Understanding the Quality of
Propylparaben-d7

A Certificate of Analysis is a crucial document that accompanies a reference standard,
providing assurance of its identity, purity, and quality. For a deuterated standard like
Propylparaben-d7, the CoA is indispensable for ensuring the reliability and reproducibility of
experimental results. Below is a summary of the typical quantitative data found on a CoA for
Propylparaben-d7, compiled from various supplier specifications and related deuterated
standards.

Table 1: Typical Certificate of Analysis for Propylparaben-d7
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Parameter

Typical Specification

Method

Identity

Chemical Name

Propyl 4-hydroxybenzoate-d7

CAS Number 1246820-92-7 -

Molecular Formula C10HsD70s3 -

Molecular Weight 187.24 g/mol Mass Spectrometry
Purity

Chemical Purity (HPLC) >08% High-Performance Liquid

Chromatography (HPLC)

Isotopic Purity

>98% (Deuterium

Incorporation)

Nuclear Magnetic Resonance
(*H NMR) / Mass Spectrometry
(MS)

Physical Properties

Appearance

White to off-white solid

Visual Inspection

Melting Point

95-98 °C

Melting Point Apparatus

Residual Solvents

Conforms to USP <467>

Gas Chromatography-Mass
Spectrometry (GC-MS)

Water Content

<0.5%

Karl Fischer Titration

Experimental Protocols for Quality Control

The accurate characterization of Propylparaben-d7 relies on a suite of robust analytical

techniques. The following sections detail the methodologies typically employed to generate the

data presented in the Certificate of Analysis.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
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HPLC is a cornerstone technique for assessing the chemical purity of Propylparaben-d7,
separating it from any non-deuterated propylparaben and other impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: Areversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 um patrticle size).

o Mobile Phase: A gradient mixture of acetonitrile and water (often with a small amount of acid,
such as 0.1% formic acid, to improve peak shape).

o Flow Rate: Typically 1.0 mL/min.
o Detection: UV detection at a wavelength of 254 nm.

» Sample Preparation: A known concentration of Propylparaben-d7 is dissolved in the mobile
phase or a compatible solvent.

e Analysis: The retention time of the main peak is compared to a reference standard, and the
peak area is used to calculate the purity.

Isotopic Purity and Identity Confirmation by *H NMR and
Mass Spectrometry

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) are powerful tools for
confirming the chemical structure and determining the level of deuterium incorporation.

* 'H NMR Spectroscopy:
o Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz).

o Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., DMSO-ds or
chloroform-ds).

o Analysis: The *H NMR spectrum is analyzed to confirm the absence of proton signals at
the positions where deuterium atoms should be present. The degree of deuteration is
calculated by comparing the integration of the residual proton signals at the deuterated
sites to the integration of a non-deuterated proton signal.
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e Mass Spectrometry:

o Instrumentation: A mass spectrometer, often coupled with a chromatographic inlet (e.g.,
LC-MS or GC-MS).

o lonization: Electrospray ionization (ESI) is commonly used for LC-MS.

o Analysis: The mass-to-charge ratio (m/z) of the molecular ion is measured to confirm the
molecular weight, which will be higher than that of the non-deuterated analog due to the
presence of deuterium.

Supplier Information

A number of reputable chemical suppliers provide Propylparaben-d7 for research and
developmental purposes. When sourcing this material, it is imperative to request a lot-specific
Certificate of Analysis to ensure it meets the requirements of your application.

o LGC Standards: A global supplier of reference materials, including stable isotope-labeled
compounds.

¢ MedChemExpress (MCE): A supplier of research chemicals and biochemicals, offering a
range of deuterated standards.

o Toronto Research Chemicals (TRC): Specializes in the synthesis of complex organic
chemicals for biomedical research.

o Clearsynth: A technology-based research company that provides a variety of reference
standards.

o Pharmaffiliates: A provider of pharmaceutical reference standards, including impurities and
stable isotopes.

Visualizing Workflows and Pathways

To further clarify the processes involved in the quality control and application of
Propylparaben-d7, the following diagrams have been generated using the DOT language.
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Caption: A generalized workflow for the synthesis, quality control, and release of
Propylparaben-d7.
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Caption: A typical experimental workflow for the quantification of Propylparaben using
Propylparaben-d7 as an internal standard in an LC-MS analysis.

 To cite this document: BenchChem. [Propylparaben-d7: A Technical Guide to Certificate of
Analysis and Supplier Information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565423#propylparaben-d7-certificate-of-analysis-
and-supplier-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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